1-[(4-methoxy-2,5-dimethylphenyl)sulfonyl]-4-piperidinecarboxamide

• IUPAC Name: 1-(4-methoxy-2,5-dimethylphenyl)sulfonylpiperidine-4-carboxamide
• InChI: InChI=1S/C15H22N2O4S/c1-10-9-14(11(2)8-13(10)21-3)22(19,20)17-6-4-12(5-7-17)15(16)18/h8-9,12H,4-7H2,1-3H3,(H2,16,18)
• InChI Key: PUAVOEZLVMQWED-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1S(=O)(=O)N2CCC(CC2)C(=O)N)C)OC
• Molecular Formula: C15H22N2O4S
• Molecular Weight: 326.4 g/mol

Description

1-[(4-methoxy-2,5-dimethylphenyl)sulfonyl]-4-piperidinecarboxamide, also known as MDL-100,907, is a selective antagonist of the serotonin receptor subtype 5-HT2A. It was first synthesized in 1995 by scientists at the pharmaceutical company Merck & Co. MDL-100,907 has been extensively studied for its potential use in treating various neurological and psychiatric disorders.

Mechanism of Action

1-[(4-methoxy-2,5-dimethylphenyl)sulfonyl]-4-piperidinecarboxamide acts as a selective antagonist of the 5-HT2A receptor, which is a subtype of the serotonin receptor. By blocking the activity of this receptor, 1-[(4-methoxy-2,5-dimethylphenyl)sulfonyl]-4-piperidinecarboxamide can modulate the release of various neurotransmitters in the brain, including dopamine, norepinephrine, and serotonin.
Biochemical and Physiological Effects:
1-[(4-methoxy-2,5-dimethylphenyl)sulfonyl]-4-piperidinecarboxamide has been shown to have a variety of effects on the brain and body. In animal studies, it has been found to decrease dopamine release in the striatum, which is a brain region involved in reward processing and addiction. It has also been shown to decrease anxiety-like behavior in rodents and improve cognitive function in monkeys.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[(4-methoxy-2,5-dimethylphenyl)sulfonyl]-4-piperidinecarboxamide in lab experiments is its selectivity for the 5-HT2A receptor, which allows researchers to specifically target this receptor subtype. However, one limitation is that it may not accurately reflect the effects of serotonin in the brain, as it only targets one receptor subtype.

Future Directions

There are several future directions for research on 1-[(4-methoxy-2,5-dimethylphenyl)sulfonyl]-4-piperidinecarboxamide. One area of interest is its potential use in treating drug addiction, as it has been shown to decrease dopamine release in the striatum. Additionally, further research is needed to fully understand the effects of 1-[(4-methoxy-2,5-dimethylphenyl)sulfonyl]-4-piperidinecarboxamide on cognitive function and anxiety. Finally, researchers may investigate the potential of 1-[(4-methoxy-2,5-dimethylphenyl)sulfonyl]-4-piperidinecarboxamide as a tool for studying the role of serotonin in the brain.

Synthesis Methods

The synthesis of 1-[(4-methoxy-2,5-dimethylphenyl)sulfonyl]-4-piperidinecarboxamide involves several steps, including the reaction of piperidine with 4-methoxy-2,5-dimethylbenzenesulfonyl chloride, followed by the addition of carboxylic acid. The final compound is then purified using chromatography techniques.

Scientific Research Applications

1-[(4-methoxy-2,5-dimethylphenyl)sulfonyl]-4-piperidinecarboxamide has been studied extensively for its potential use in treating various neurological and psychiatric disorders, including schizophrenia, depression, and anxiety. It has also been investigated for its potential use in treating drug addiction and as a tool for studying the role of serotonin in the brain.